Cas no 39830-64-3 (1(3H)-Isobenzofuranone, 3-hydroxy-4-nitro-)

• Product Name: 1(3H)-Isobenzofuranone, 3-hydroxy-4-nitro-
• CAS No: 39830-64-3
• MF: C₈H₅NO₅
• MW: 195.129002332687
• CID: 1511114
• PubChem ID: 11095528
• Update Time: 2025-04-21

1(3H)-Isobenzofuranone, 3-hydroxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-hydroxy-4-nitro-
• 3-hydroxy-4-nitro-3H-2-benzofuran-1-one
• 3-hydroxy-4-nitro-phthalide
• SCHEMBL1398203
• 3-hydroxy-4-nitrophthalide
• 4-nitro-3-hydroxyphthalide
• 3-hydroxy-4-nitro-2-benzofuran-1(3H)-one
• DTXSID30455009
• 3-Hydroxy-4-nitro-1(3h)-isobenzofuranone
• 39830-64-3
• 1(3H)-Isobenzofuranone, 3-hydroxy-4-nitro- (9CI, ACI); 3-Hydroxy-4-nitro-1(3H)-isobenzofuranone (ACI); 3-Hydroxy-4-nitro-1,3-dihydro-2-benzofuran-1-one; 3-Hydroxy-4-nitro-2-benzofuran-1(3H)-one; 3-Hydroxy-4-nitrophthalide
• 3-hydroxy-4-nitro-3H-isobenzofuran-1-one
• QUWCDANYAUHCRM-UHFFFAOYSA-N
• DB-136653

• Inchi： 1S/C8H5NO5/c10-7-4-2-1-3-5(9(12)13)6(4)8(11)14-7/h1-3,8,11H
• InChI Key： QUWCDANYAUHCRM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2C1O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.01675
• Monoisotopic Mass: 195.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67